Cas no 1427924-65-9 (1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)-)

• Product Name: 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)-
• CAS No: 1427924-65-9
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 5251952
• Update Time: 2025-07-10

1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)-

• Inchi： 1S/C18H19N3O/c1-2-5-15-13(4-1)7-8-16-17(6-3-11-22-18(15)16)19-12-14-9-10-20-21-14/h1-2,4-5,7-10,17,19H,3,6,11-12H2,(H,20,21)
• InChI Key： NLUGGGLDQLFEFU-UHFFFAOYSA-N
• SMILES： N1C=CC(CNC2CCCOC3=C4C(C=CC=C4)=CC=C32)=N1

Additional information on 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)-

Recent Advances in the Study of 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)- (CAS: 1427924-65-9)

The compound 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)- (CAS: 1427924-65-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)-, which contribute to its ability to interact with specific biological targets. The compound's pyrazole and tetrahydronaphthoxepin moieties are believed to play a critical role in its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise molecular interactions of this compound with its target proteins.

In vitro and in vivo studies have demonstrated promising results for 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)- in various disease models. Notably, the compound has shown potent inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as autoimmune diseases and certain types of cancer.

The synthesis of 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)- has also been a focus of recent research. Optimized synthetic routes have been developed to improve yield and purity, facilitating further pharmacological evaluation. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's efficacy and reduce off-target effects.

Despite these advancements, challenges remain in the development of 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1H-Pyrazole-3-methanamine, N-(2,3,4,5-tetrahydronaphth[1,2-b]oxepin-5-yl)- (CAS: 1427924-65-9) represents a promising candidate for drug development, with its unique chemical structure and biological activity offering new opportunities for therapeutic intervention. Continued research and development efforts are essential to fully realize its potential in addressing unmet medical needs.